Cas no 1226435-81-9 (N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide)

• Product Name: N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide
• CAS No: 1226435-81-9
• MF: C₂₅H₂₅ClN₄O₂
• MW: 448.944604635239
• CID: 5394841
• Update Time: 2025-11-01

N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-Chlorophenyl)methyl]-1-(3-cyano-6-ethoxy-4-quinolinyl)-4-piperidinecarboxamide
• N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C25H25ClN4O2/c1-2-32-20-7-8-23-21(13-20)24(19(14-27)16-28-23)30-11-9-17(10-12-30)25(31)29-15-18-5-3-4-6-22(18)26/h3-8,13,16-17H,2,9-12,15H2,1H3,(H,29,31)
• InChI Key： CSTDUPUIDRRXHJ-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NCC2=CC=CC=C2Cl)=O)CC1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 719.6±60.0 °C(Predicted)
• pka: 14.67±0.20(Predicted)

Additional information on N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide

Introduction to N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide (CAS No: 1226435-81-9)

N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1226435-81-9, represents a fusion of advanced organic chemistry and medicinal biology, showcasing the potential of quinoline derivatives in drug development. The molecular structure of this compound is characterized by a piperidine core, which is a common pharmacophore in many bioactive molecules, linked to a quinoline moiety that adds another layer of complexity and functionality.

The significance of this compound lies in its potential applications in the treatment of various diseases. The quinoline scaffold, particularly in its modified forms like the one present in this molecule, has been widely studied for its antimicrobial and anti-inflammatory properties. The presence of a cyano group and an ethoxy group on the quinoline ring further enhances its biological activity by influencing electron distribution and interactions with biological targets. Specifically, the 3-cyano-6-ethoxyquinolin-4-yl part of the molecule is believed to play a crucial role in modulating enzyme activity and receptor binding, which are key mechanisms in drug action.

In recent years, there has been a surge in research focused on developing novel compounds that can target specific pathological pathways. N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide has emerged as a promising candidate due to its unique structural features. The chlorophenyl group attached to the piperidine ring is known to enhance lipophilicity, which can improve oral bioavailability—a critical factor in drug formulation. This feature, combined with the overall molecular architecture, makes it an attractive candidate for further investigation.

One of the most exciting aspects of this compound is its potential in oncology research. Quinoline derivatives have shown promise as chemotherapeutic agents, and modifications to their structure can lead to enhanced efficacy and reduced side effects. The specific arrangement of functional groups in N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide suggests that it may interact with cancer-specific targets, making it a valuable tool for developing new cancer treatments. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain kinases and other enzymes overexpressed in tumor cells, which could lead to novel therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex quinoline ring system. These methods not only provide efficient pathways for synthesis but also allow for the introduction of various functional groups with high selectivity. This level of synthetic control is essential for producing compounds with the desired biological activity and minimal off-target effects.

In addition to its potential in oncology, N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxamide has shown promise in other therapeutic areas as well. For instance, its structural features make it a candidate for treating neurological disorders by interacting with neurotransmitter receptors or modulating neuronal signaling pathways. The piperidine core is particularly relevant here, as it is commonly found in drugs that affect central nervous system function. Furthermore, the presence of electron-withdrawing groups like the cyano group can influence receptor binding affinity and selectivity.

The development of new drugs is often hampered by issues such as drug resistance and off-target effects. However, compounds like N-[(2-chlorophenyl)methyl]-1-(3-cyano-6-ethoxyquinolin-4-y)piperidine -4-carboxamide offer a ray of hope by providing novel chemical scaffolds that can overcome these challenges. By leveraging structural modifications based on quinoline derivatives, researchers can design molecules that are both potent and selective. This approach aligns with current trends in drug discovery, which emphasize the importance of understanding molecular interactions at a deep level to develop effective treatments.

The future prospects for N-[ (2-chlorophenyl)methyl]-1-(3-cyano -6 -ethoxyquinolin -4 - yl) piperidine -4-carboxamide are bright, with ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. As more data becomes available regarding this compound's efficacy and safety profile, it could pave the way for new therapeutic interventions across multiple disease areas.

In conclusion,N-[ (2-chlorophenyl)methyl]-1-(3-cyano -6 -ethoxyquinolin -4 - yl) piperidine -4-carboxamide (CAS No: 1226435 -81 -9) stands out as an innovative compound with significant potential in pharmaceutical research . Its unique structure , derived from advanced quinoline chemistry , positions it as a versatile tool for addressing various diseases . With continued investigation into its biological activities , mechanisms ,and synthetic pathways ,this molecule could contribute substantially to advancements in medicine . The journey from laboratory discovery to clinical application remains challenging but promising ,with compounds like these at forefront driving progress toward better treatments .